2-(Butylimino-(2-amino-5-chlorophenyl)methyl)phenol

• CAS No.: 80018-37-7
• Molecular Formula: C17H19ClN2O
• Molecular Weight: 302.8 g/mol
• IUPAC Name: 2-[C-(2-amino-5-chlorophenyl)-N-butylcarbonimidoyl]phenol
• InChI: InChI=1S/C17H19ClN2O/c1-2-3-10-20-17(13-6-4-5-7-16(13)21)14-11-12(18)8-9-15(14)19/h4-9,11,21H,2-3,10,19H2,1H3
• InChI Key: JABVPPPBWYTZCX-UHFFFAOYSA-N
• Canonical SMILES: CCCCN=C(C1=CC=CC=C1O)C2=C(C=CC(=C2)Cl)N

Description

2-(Butylimino-(2-amino-5-chlorophenyl)methyl)phenol is a chemical compound with the molecular formula C₁₃H₁₂ClNO. It is a white solid with a melting point ranging from 105°C to 107°C1

Preparation Methods

Synthetic Routes and Reaction Conditions: The compound can be synthesized through a series of chemical reactions starting from 2-amino-5-chlorophenol and butylamine1

Industrial Production Methods: In an industrial setting, the synthesis of 2-(Butylimino-(2-amino-5-chlorophenyl)methyl)phenol may involve large-scale reactions with optimized conditions to ensure high yield and purity. The process may include the use of catalysts and controlled reaction environments to achieve the desired product.

Chemical Reactions Analysis

Types of Reactions: This compound can undergo various chemical reactions, including oxidation, reduction, and substitution reactions1.

Common Reagents and Conditions:

• Oxidation: Oxidizing agents such as potassium permanganate (KMnO₄) or hydrogen peroxide (H₂O₂) can be used.

• Reduction: Reducing agents like lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are commonly employed.

• Substitution: Nucleophilic substitution reactions can be performed using reagents like halides or alkyl halides.

Major Products Formed:

• Oxidation: Formation of corresponding carboxylic acids or ketones.

• Reduction: Production of amines or alcohols.

• Substitution: Generation of various substituted phenols or amines.

Scientific Research Applications

Chemistry: In chemistry, 2-(Butylimino-(2-amino-5-chlorophenyl)methyl)phenol can be used as an intermediate in the synthesis of more complex molecules. It can also serve as a reagent in organic synthesis reactions.

Biology: This compound may be utilized in biological studies to investigate its interactions with biological macromolecules, such as proteins and enzymes. It can also be used in the development of bioactive compounds.

Medicine: In the medical field, this compound can be explored for its potential therapeutic properties. It may be used in the design of new drugs or as a precursor in drug synthesis.

Industry: In industry, this compound can be employed in the production of various chemical products, including dyes, pigments, and other specialty chemicals.

Mechanism of Action

The mechanism by which 2-(Butylimino-(2-amino-5-chlorophenyl)methyl)phenol exerts its effects involves its interaction with molecular targets and pathways. The compound may bind to specific receptors or enzymes, leading to biological responses. The exact molecular targets and pathways would depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

• 2-Amino-5-chlorobenzophenone

• (2-Amino-5-chlorophenyl)(2-chlorophenyl)methanol

• 2-Amino-2',5-dichlorobenzophenone

Uniqueness: 2-(Butylimino-(2-amino-5-chlorophenyl)methyl)phenol is unique in its structure and potential applications compared to similar compounds. Its specific imine and phenol groups contribute to its distinct chemical properties and reactivity.

This comprehensive overview provides a detailed understanding of this compound, its preparation methods, chemical reactions, scientific research applications, mechanism of action, and comparison with similar compounds